2-[2-[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]ethyl]isoindole-1,3-dione

• IUPAC Name: 2-[2-[4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]ethyl]isoindole-1,3-dione
• InChI: InChI=1S/C21H24N4O3/c1-2-15-13-22-21(23-14-15)28-16-7-9-24(10-8-16)11-12-25-19(26)17-5-3-4-6-18(17)20(25)27/h3-6,13-14,16H,2,7-12H2,1H3
• InChI Key: IUYJQVMVJNXSRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)CCN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a pyrimidine ring (a six-membered ring with two nitrogen atoms), a piperidine ring (a six-membered ring with one nitrogen atom), and an isoindole-1,3-dione group (a fused ring system containing a benzene ring and a five-membered ring with two carbonyl groups).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the formation of the piperidine ring, and the coupling of these rings with the isoindole-1,3-dione group. The exact methods would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups. The pyrimidine and piperidine rings are likely to be planar, while the isoindole-1,3-dione group may introduce some three-dimensionality to the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present. The pyrimidine ring, for example, is known to participate in a variety of reactions, including substitutions and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by the specific arrangement of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it is intended to be a drug, for example, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to optimize its synthesis, investigations of its physical and chemical properties, and evaluations of its biological activity.